Cas no 2171714-74-0 (2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid)

• Product Name: 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid
• CAS No: 2171714-74-0
• MF: C₃₁H₃₄N₂O₅
• MW: 514.612068653107
• CID: 5937213
• PubChem ID: 165575821
• Update Time: 2025-10-29

2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid
• 2-[N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanamido]acetic acid
• 2171714-74-0
• EN300-1536317

• Inchi： 1S/C31H34N2O5/c1-21(2)16-17-28(30(36)33(19-29(34)35)18-22-10-4-3-5-11-22)32-31(37)38-20-27-25-14-8-6-12-23(25)24-13-7-9-15-26(24)27/h3-15,21,27-28H,16-20H2,1-2H3,(H,32,37)(H,34,35)
• InChI Key： WKSPGUSZDJAWOO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC1C=CC=CC=1)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.24677219g/mol
• Monoisotopic Mass: 514.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid

Professional Introduction to 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic Acid (CAS No. 2171714-74-0)

The compound 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid, identified by its CAS number 2171714-74-0, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its complex amino acid derivative and benzyl ester functionalities, has garnered considerable attention due to its potential applications in drug development and therapeutic research.

At the core of this compound's appeal lies its multifaceted chemical architecture. The presence of a benzyl group at the N-terminal position enhances the stability and solubility of the molecule, making it more amenable for biological studies. Furthermore, the incorporation of a (9H-fluoren-9-yl)methoxycarbonyl moiety introduces a unique electronic and steric profile, which can influence both its reactivity and interactions with biological targets. This combination of features positions the compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The structure of 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid exhibits similarities to known bioactive molecules that have demonstrated efficacy in preclinical studies. Specifically, the amidoacetic acid backbone is frequently employed in the design of protease inhibitors, which are critical for treating a variety of diseases, including cancer and infectious disorders.

The benzyl ester functionality is particularly noteworthy, as it can be hydrolyzed under physiological conditions to yield a free amine group. This transformation can be exploited to create more diverse derivatives or to link the compound to other pharmacophores, thereby expanding its therapeutic potential. Additionally, the fluorene-based moiety has been shown to enhance binding affinity and selectivity in certain drug candidates, making it an attractive feature for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify key interactions between 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid and target proteins. These studies have hinted at its potential role as an inhibitor of enzymes such as caspase-3 and matrix metalloproteinases (MMPs), which are implicated in various pathological processes.

The synthesis of this compound presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have enabled researchers to construct intricate structures with high efficiency. Moreover, advances in purification technologies have allowed for the isolation of high-purity samples suitable for biological testing.

In vitro studies have begun to unravel the pharmacological profile of 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid. Initial experiments suggest that it exhibits moderate activity against certain cancer cell lines, possibly by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and immune cell function.

The potential therapeutic applications of this compound are vast. In oncology, it could serve as a lead molecule for developing novel anticancer agents that target specific pathways dysregulated in cancer cells. In inflammatory diseases, its ability to modulate immune responses might make it useful for conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its structural features could be exploited to develop probes for studying protein-protein interactions at a molecular level.

Ongoing research is focused on optimizing the pharmacokinetic properties of 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid. By modifying substituents or exploring alternative synthetic routes, scientists aim to enhance its bioavailability, reduce toxicity, and improve target specificity. These efforts are crucial for translating preclinical findings into effective clinical treatments.

The role of computational tools in drug discovery cannot be overstated. Software platforms such as Schrödinger's Maestro or RDKit allow researchers to rapidly screen large libraries of compounds for potential hits. By integrating experimental data with computational predictions, teams can prioritize candidates like 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid for further investigation.

In conclusion, the compound 2-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid (CAS No. 2171714-74-0) represents a compelling example of how structural complexity can yield promising therapeutic agents. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in ongoing drug development efforts. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.